3-{[(3-methoxyphenyl)methyl]sulfanyl}-4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(3-methoxyphenyl)methylsulfanyl]-4-methyl-5-thiophen-2-yl-1,2,4-triazole
• InChI: InChI=1S/C15H15N3OS2/c1-18-14(13-7-4-8-20-13)16-17-15(18)21-10-11-5-3-6-12(9-11)19-2/h3-9H,10H2,1-2H3
• InChI Key: FLUACYKOEXGOCO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC(=CC=C2)OC)C3=CC=CS3
• Molecular Formula: C15H15N3OS2
• Molecular Weight: 317.4 g/mol

Description

The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds containing a five-membered ring with three nitrogen atoms and two carbon atoms. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The compound has a methoxyphenyl group and a methyl group attached to the triazole ring, and a sulfanyl group linking the methoxyphenyl and triazole rings.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and single-crystal X-ray diffraction. These techniques can provide information about the arrangement of atoms in the molecule and the conformation of the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Triazoles are known to participate in a variety of reactions, including cycloaddition reactions.

Scientific Research Applications

Antimicrobial Agents: 1,2,3-triazoles have demonstrated antimicrobial properties. Researchers have investigated their potential as antibacterial, antifungal, and antiviral agents. The compound could be evaluated for its efficacy against specific pathogens.

Anticancer Activity: Certain 1,2,3-triazole derivatives exhibit promising anticancer effects. They may interfere with cancer cell proliferation, apoptosis, or angiogenesis. Further studies could explore the compound’s potential as an anticancer drug candidate.

Anti-inflammatory Agents: Inflammation plays a crucial role in various diseases. 1,2,3-triazoles have been studied for their anti-inflammatory properties. The compound could be assessed for its ability to modulate inflammatory pathways.

Photophysical Properties

1,2,3-triazoles often exhibit interesting photophysical behavior. Researchers could study the compound’s fluorescence, phosphorescence, or photochemical reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many triazole and thiophene derivatives have been found to have biological activity, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.